Cas no 1009409-60-2 (3-{1,2,4triazolo4,3-apyridin-3-yl}azetidine)

• Product Name: 3-{1,2,4triazolo4,3-apyridin-3-yl}azetidine
• CAS No: 1009409-60-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD34186687
• CID: 5637981
• PubChem ID: 59336920
• Update Time: 2025-06-08

3-{1,2,4triazolo4,3-apyridin-3-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-28258421
• 3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidine
• SCHEMBL13216313
• 1009409-60-2
• 3-{1,2,4triazolo4,3-apyridin-3-yl}azetidine

• MDL： MFCD34186687
• Inchi： 1S/C9H10N4/c1-2-4-13-8(3-1)11-12-9(13)7-5-10-6-7/h1-4,7,10H,5-6H2
• InChI Key： YDNYPMIZPDYPNA-UHFFFAOYSA-N
• SMILES： N1CC(C2=NN=C3C=CC=CN23)C1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-{1,2,4triazolo4,3-apyridin-3-yl}azetidine

Introduction to Compound with CAS No. 1009409-60-2 and Product Name: 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine

The compound with the CAS number 1009409-60-2 and the product name 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple nitrogen-containing rings, including a triazolo[4,3-α]pyridine core and an azetidine moiety, makes this molecule a promising candidate for further exploration in drug discovery.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of such fused ring systems in developing novel therapeutic agents. The 1,2,4-triazolo[4,3-α]pyridine scaffold is particularly interesting because it combines the structural features of both triazole and pyridine rings, which are well-known for their biological activity. This particular arrangement can lead to enhanced binding affinity and selectivity when interacting with biological targets.

The azetidine ring in the compound contributes to its overall stability and reactivity, making it a versatile intermediate in synthetic chemistry. The combination of these two heterocyclic systems suggests that 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine could exhibit a wide range of pharmacological activities. For instance, such structures have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds are crucial steps. The CAS no. 1009409-60-2 provides a unique identifier for this compound, facilitating its study and integration into various research frameworks. The structural complexity of 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine allows for modifications that can fine-tune its biological profile. This flexibility is essential for optimizing drug candidates for clinical use.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. Researchers have been exploring ways to modify heterocyclic structures to improve their pharmacokinetic properties and reduce side effects. The triazolo[4,3-α]pyridine core provides multiple sites for functionalization, enabling the creation of analogs with enhanced efficacy and safety profiles.

Current studies in medicinal chemistry often focus on developing small molecules that can modulate specific biological pathways. The azetidine ring in 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine has been shown to interact with various enzymes and receptors, making it a valuable component in drug design. For example, azetidine derivatives have been investigated for their ability to inhibit certain kinases and other enzymes involved in cancer progression.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 1009409-60-2. Techniques such as molecular docking and virtual screening allow researchers to predict the binding interactions of small molecules with biological targets before conducting expensive wet-lab experiments. This approach has been particularly effective in identifying novel compounds with unique scaffolds.

Another area of interest is the synthesis of 3-{1,2,4triazolo[4,3-α]pyridin-3-yl}azetidine through efficient synthetic routes. The development of green chemistry principles has encouraged researchers to explore environmentally friendly methods for producing complex molecules. Such efforts not only reduce the environmental impact but also improve the scalability of drug production.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its structural versatility. For instance, derivatives of this compound could serve as intermediates in the synthesis of pesticides or specialty chemicals.

In conclusion,1009409-60-2 represents a significant contribution to the field of heterocyclic chemistry. The unique combination of a triazolo[4,3-α]pyridine core and an azetidine moiety makes this compound a promising candidate for further exploration in drug discovery. Its potential applications in medicine and other industries highlight its importance as a building block for novel chemical entities.